Cas no 1213651-35-4 ((1S)-1-(3-fluoro-2-methylphenyl)propan-1-amine)

(1S)-1-(3-fluoro-2-methylphenyl)propan-1-amine structure
1213651-35-4 structure
Product Name:(1S)-1-(3-fluoro-2-methylphenyl)propan-1-amine
CAS No:1213651-35-4
MF:C10H15ClFN
MW:203.684205293655
MDL:MFCD16294093
CID:1030333
PubChem ID:53484780
Update Time:2025-04-20

(1S)-1-(3-fluoro-2-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(3-Fluoro-2-methylphenyl)propan-1-amine hydrochloride
    • (1S)-1-(3-fluoro-2-methylphenyl)propan-1-amine,hydrochloride
    • (1S)-1-(3-fluoro-2-methylphenyl)propan-1-amine
    • (1S)-1-(3-Fluoro-2-methylphenyl)propan-1-amine--hydrogen chloride (1/1)
    • DTXSID00704213
    • AKOS015923289
    • (1S)-1-(3-FLUORO-2-METHYLPHENYL)PROPYLAMINE HCl
    • (1S)-1-(3-fluoro-2-methylphenyl)propan-1-amine;hydrochloride
    • (S)-1-(3-Fluoro-2-methylphenyl)propan-1-aminehydrochloride
    • 1213651-35-4
    • MDL: MFCD16294093
    • Inchi: 1S/C10H14FN.ClH/c1-3-10(12)8-5-4-6-9(11)7(8)2;/h4-6,10H,3,12H2,1-2H3;1H/t10-;/m0./s1
    • InChI Key: YWWOBCHCJIPJKF-PPHPATTJSA-N
    • SMILES: Cl.FC1=CC=CC(=C1C)[C@H](CC)N

Computed Properties

  • Exact Mass: 203.0877053g/mol
  • Monoisotopic Mass: 203.0877053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(1S)-1-(3-fluoro-2-methylphenyl)propan-1-amine Pricemore >>

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